Cas no 1309981-21-2 (3-(Ethoxycarbonyl)thiophene-2-boronic acid pinacol ester)

• Product Name: 3-(Ethoxycarbonyl)thiophene-2-boronic acid pinacol ester
• CAS No: 1309981-21-2
• MF: C₁₃H₁₉BO₄S
• MW: 282.163563013077
• CID: 4693548
• PubChem ID: 53398596
• Update Time: 2025-07-20

3-(Ethoxycarbonyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• AKOS015950272
• 1309981-21-2
• 3-(Ethoxycarbonyl)thiophene-2-boronic acid pinacol ester
• ethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-3-carboxylate

• Inchi： 1S/C13H19BO4S/c1-6-16-11(15)9-7-8-19-10(9)14-17-12(2,3)13(4,5)18-14/h7-8H,6H2,1-5H3
• InChI Key： MLKDDDUVLMFPDH-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OCC)=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 282.1097104g/mol
• Monoisotopic Mass: 282.1097104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 3-(Ethoxycarbonyl)thiophene-2-boronic acid pinacol ester

Research Briefing on 3-(Ethoxycarbonyl)thiophene-2-boronic acid pinacol ester (CAS: 1309981-21-2) and Its Applications in Chemical Biology and Pharmaceutical Research

3-(Ethoxycarbonyl)thiophene-2-boronic acid pinacol ester (CAS: 1309981-21-2) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its thiophene backbone and boronic ester functional group, serves as a crucial intermediate in the synthesis of various bioactive molecules, including kinase inhibitors and other therapeutic agents. The pinacol ester moiety enhances the stability of the boronic acid, making it more amenable for use in cross-coupling reactions, which are pivotal in modern drug discovery.

Recent studies have highlighted the role of 3-(Ethoxycarbonyl)thiophene-2-boronic acid pinacol ester in Suzuki-Miyaura cross-coupling reactions, a cornerstone of C-C bond formation in medicinal chemistry. Researchers have successfully employed this compound to synthesize novel heterocyclic compounds with potential anticancer and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of thiophene-based inhibitors targeting tyrosine kinases, which are implicated in various cancers.

In addition to its synthetic applications, 3-(Ethoxycarbonyl)thiophene-2-boronic acid pinacol ester has been investigated for its role in bioconjugation strategies. Its boronic ester group can form stable complexes with diols and other nucleophiles, enabling the development of targeted drug delivery systems. A recent preprint on bioRxiv detailed its use in the functionalization of nanoparticles for the selective delivery of chemotherapeutic agents to tumor sites, showcasing its potential in precision medicine.

The pharmacokinetic and toxicological profiles of derivatives synthesized using this compound have also been a focus of recent research. Preliminary data from in vitro and in vivo studies suggest that these derivatives exhibit favorable bioavailability and low toxicity, making them promising candidates for further preclinical development. However, challenges such as metabolic stability and off-target effects remain to be addressed in future studies.

Looking ahead, the continued exploration of 3-(Ethoxycarbonyl)thiophene-2-boronic acid pinacol ester is expected to yield new insights into its applications in drug discovery and chemical biology. Its versatility as a building block for complex molecules, combined with its compatibility with modern synthetic techniques, positions it as a valuable tool for researchers in the field. Future research directions may include the development of more efficient synthetic routes, the exploration of its use in photodynamic therapy, and the optimization of its derivatives for clinical use.